Cas no 2580180-70-5 (1-[(Tert-butoxy)carbonyl]-5-ethylpiperidine-2-carboxylic acid)

• Product Name: 1-[(Tert-butoxy)carbonyl]-5-ethylpiperidine-2-carboxylic acid
• CAS No: 2580180-70-5
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 6369680
• PubChem ID: 164750127
• Update Time: 2025-07-19

1-[(Tert-butoxy)carbonyl]-5-ethylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580180-70-5
• SCHEMBL24367676
• EN300-7547779
• 1-[(tert-butoxy)carbonyl]-5-ethylpiperidine-2-carboxylic acid
• 1-[(Tert-butoxy)carbonyl]-5-ethylpiperidine-2-carboxylic acid

• Inchi： 1S/C13H23NO4/c1-5-9-6-7-10(11(15)16)14(8-9)12(17)18-13(2,3)4/h9-10H,5-8H2,1-4H3,(H,15,16)
• InChI Key： BAGWUHWHMHOEGP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C(C(=O)O)CCC(CC)C1)=O

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-[(Tert-butoxy)carbonyl]-5-ethylpiperidine-2-carboxylic acid

Recent Advances in the Application of 1-[(Tert-butoxy)carbonyl]-5-ethylpiperidine-2-carboxylic acid (CAS: 2580180-70-5) in Chemical Biology and Pharmaceutical Research

The compound 1-[(Tert-butoxy)carbonyl]-5-ethylpiperidine-2-carboxylic acid (CAS: 2580180-70-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine core and tert-butoxycarbonyl (Boc) protecting group, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel protease inhibitors and modulators of G-protein-coupled receptors (GPCRs).

One of the key applications of this compound lies in its role as a building block for peptidomimetics. Researchers have utilized its structural features to design inhibitors targeting enzymes such as HIV-1 protease and SARS-CoV-2 main protease. The Boc group provides stability during synthetic procedures, while the ethyl substituent on the piperidine ring enhances lipophilicity, thereby improving membrane permeability—a critical factor in drug development.

In a recent study published in the Journal of Medicinal Chemistry, scientists employed 1-[(Tert-butoxy)carbonyl]-5-ethylpiperidine-2-carboxylic acid as a precursor for the synthesis of novel opioid receptor ligands. The study demonstrated that derivatives of this compound exhibited high affinity for μ-opioid receptors, with improved selectivity over δ- and κ-opioid receptors. These findings open new avenues for the development of pain management therapeutics with reduced side effects.

Another significant application has been reported in the field of neurodegenerative diseases. Research teams have incorporated this compound into the design of γ-secretase modulators, which are being investigated as potential treatments for Alzheimer's disease. The ethylpiperidine moiety appears to contribute to optimal interactions with the enzyme's active site, while the carboxylic acid group facilitates binding to key amino acid residues.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of 1-[(Tert-butoxy)carbonyl]-5-ethylpiperidine-2-carboxylic acid. A 2023 study in Organic Process Research & Development described an improved catalytic asymmetric synthesis route that achieves higher yields (up to 85%) and excellent enantiomeric excess (>99%). This development is particularly important as it addresses previous challenges in large-scale production while maintaining the compound's high purity standards required for pharmaceutical applications.

The compound's physicochemical properties have also been the subject of recent investigations. Computational studies using molecular dynamics simulations have provided insights into its conformational preferences in different solvent environments. These studies reveal that the compound predominantly adopts a chair conformation with the ethyl group in an equatorial position, which has implications for its interactions with biological targets.

Looking forward, researchers anticipate expanding the applications of 1-[(Tert-butoxy)carbonyl]-5-ethylpiperidine-2-carboxylic acid in targeted drug delivery systems. Preliminary work has shown that derivatives of this compound can be conjugated to nanoparticles while maintaining their biological activity, suggesting potential for the development of novel theranostic agents. As research continues, this versatile building block is expected to play an increasingly important role in the development of next-generation pharmaceuticals.